Cas no 1361823-53-1 (3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine)

• Product Name: 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine
• CAS No: 1361823-53-1
• MF: C₁₁H₇Cl₂FN₂
• MW: 257.09108376503
• CID: 4928621
• Update Time: 2025-05-19

3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine

• Inchi： 1S/C11H7Cl2FN2/c12-7-1-2-9(13)8(4-7)6-3-10(15)11(14)16-5-6/h1-5H,15H2
• InChI Key： ORBSRGQLCUGFKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC(=C(C=1)N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 3.5
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine

Introduction to 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine (CAS No. 1361823-53-1)

3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine, identified by the CAS number 1361823-53-1, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine, particularly the presence of both amino and fluorine substituents, contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine involves multi-step organic transformations that highlight the compound's synthetic accessibility. The fluorine atom, introduced at the 2-position of the pyridine ring, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derivatives derived from this core structure. Additionally, the dichlorophenyl group at the 5-position enhances the lipophilicity and binding affinity of the molecule, which are critical factors in drug design.

In recent years, 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in developing kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The fluorinated pyridine core is particularly effective in disrupting protein-protein interactions by influencing hydrogen bonding networks and electronic distributions within the active sites of enzymes.

Recent studies have demonstrated that derivatives of 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine exhibit potent inhibitory effects on tyrosine kinases, such as Janus kinases (JAKs) and vascular endothelial growth factor receptors (VEGFRs). These kinases are implicated in numerous disease processes, including immunological disorders and angiogenesis-related pathologies. The structural flexibility of 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine allows for further modifications that can fine-tune its binding affinity and selectivity against specific kinase targets.

The fluorine atom in 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine is particularly noteworthy for its ability to enhance metabolic stability and reduce susceptibility to enzymatic degradation. This property is especially valuable in drug development, where prolonged half-life can improve patient compliance and therapeutic efficacy. Furthermore, the dichlorophenyl group contributes to hydrophobic interactions with biological targets, facilitating tighter binding and increased potency.

Agrochemical applications of 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine have also been investigated. Pyridine-based compounds are well-known for their role as intermediates in the synthesis of herbicides and fungicides. The unique combination of substituents in this molecule makes it a promising candidate for developing novel agrochemicals that offer improved efficacy against resistant plant pathogens while maintaining environmental safety.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine. Catalytic methods and solvent-free reactions have been employed to minimize waste generation and energy consumption during production. These advancements align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

Computational modeling has played a pivotal role in understanding the interactions between 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine and its biological targets. Molecular docking studies have revealed insights into how structural modifications can optimize binding affinity and selectivity. These computational approaches have accelerated the discovery process by allowing rapid screening of virtual libraries derived from this core scaffold.

The future prospects for 3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its potential as an antimicrobial agent has shown encouraging results against multidrug-resistant bacterial strains. Additionally, exploring its role in central nervous system (CNS) disorders has opened new avenues for neuropharmacological research.

In conclusion,3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine (CAS No. 1361823-53-1) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse biological activities, making it a valuable scaffold for drug discovery. As research continues to uncover new therapeutic uses and sustainable synthetic methods for this compound,3-Amino-5-(2,5-dichlorophenyl)-2-fluoropyridine is poised to remain a cornerstone in medicinal chemistry innovation.